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Compound of Interest

Compound Name: 5-O-Desmethyl Donepezil-d5

Cat. No.: B602624

An In-Depth Technical Guide to 5-O-Desmethyl Donepezil-d5

This guide serves as a technical resource for researchers, scientists, and drug development
professionals interested in 5-O-Desmethyl Donepezil-d5. It covers its role as a metabolite of
Donepezil, supplier information, and relevant experimental methodologies.

Introduction

5-0O-Desmethyl Donepezil-d5 is the deuterium-labeled form of 5-O-Desmethyl Donepezil, a
metabolite of the drug Donepezil.[1][2][3][4] Donepezil is a centrally acting, reversible inhibitor
of the enzyme acetylcholinesterase, and it is widely prescribed for the treatment of mild to
moderate Alzheimer's disease.[5][6][7] The labeling with deuterium (d5) makes this compound
a valuable internal standard for quantitative analysis in pharmacokinetic and metabolic studies,
as it can be distinguished from its unlabeled counterpart by mass spectrometry.

Supplier and Pricing Information

The procurement of 5-O-Desmethyl Donepezil-d5 is critical for research applications. While
pricing is often subject to quotation, the following table summarizes key suppliers of this
compound. For reference, the pricing for the non-deuterated analog, 5-O-Desmethyl Donepezil,
Is included from one supplier.
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Deuterium labeled
] 5-O-Desmethyl form of 5-O-
InvivoChem ) 1189929-21-2 )
donepezil-d5 Desmethyl donepezil.
[2]
5-O-Desmethyl Isotope-Labeled
MedChemExpress ] 1189929-21-2
donepezil-d5 Compound.[4]
) 5-O-DESMETHYL Lists various global
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DONEPEZIL-D5 manufacturers.[1]
Labeled as a
5-O-Desmethyl
Alfagen _ 1189929-21-2 MedChemExpress
donepezil-d5
product.[3]
) 5-O-Desmethyl Listed as a laboratory
Genprice 1189929-21-2

Donepezil-d5

reagent.[9]

LGC Standards

5-O-Desmethyl

Donepezil

120013-57-2

Non-deuterated
version. Pricing: 2.5
mg for $256.00, 5 mg
for $472.00, 25 mg for
$1,971.00.[10]

Metabolic Pathway of Donepezil

Donepezil undergoes extensive metabolism in the liver, primarily mediated by cytochrome
P450 enzymes CYP2D6 and CYP3A4.[6][11][12] The major metabolic pathways include O-
demethylation, N-debenzylation, hydroxylation, and N-oxidation. One of the key metabolites

formed through O-demethylation is 5-O-Desmethyl Donepezil. This metabolite, along with

others like 6-O-desmethyl-donepezil (6DD) and donepezil-N-oxide (DNox), is

pharmacologically active.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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